Cas no 1806268-16-5 (2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid)

• Product Name: 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid
• CAS No: 1806268-16-5
• MF: C₈H₅F₄NO₄
• MW: 255.12321639061
• CID: 4814842
• Update Time: 2025-10-31

2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid

• Inchi： 1S/C8H5F4NO4/c9-2-3-5(17-8(10,11)12)1-4(14)6(13-3)7(15)16/h1,14H,2H2,(H,15,16)
• InChI Key： XMSBPCVAGUAHII-UHFFFAOYSA-N
• SMILES： FCC1C(=CC(=C(C(=O)O)N=1)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• XLogP3: 2.3
• Topological Polar Surface Area: 79.6

Additional information on 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid

Introduction to 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1806268-16-5)

2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1806268-16-5, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug design. The structural features of this molecule, particularly its incorporation of fluorine and oxygen-containing functional groups, make it a promising candidate for further exploration in the development of novel therapeutic agents.

The molecular structure of 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid consists of a pyridine core substituted with several key functional groups. The presence of a fluoromethyl group at the 2-position, a hydroxy group at the 5-position, and a trifluoromethoxy group at the 3-position imparts unique electronic and steric properties to the molecule. These substituents not only influence the compound's solubility and metabolic stability but also play a crucial role in modulating its interaction with biological targets.

In recent years, there has been growing interest in the development of fluorinated pyridines due to their enhanced bioavailability, improved metabolic stability, and increased binding affinity to biological receptors. The fluoromethyl group, in particular, is known to enhance lipophilicity and metabolic resistance, while the trifluoromethoxy group can increase binding affinity through electrostatic interactions. The hydroxy group at the 5-position introduces polarity and potential hydrogen bonding capabilities, further enhancing the molecule's versatility in drug design.

One of the most compelling aspects of 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. The pyridine scaffold is a common motif in kinase inhibitors due to its ability to interact with the ATP-binding pocket of these enzymes. By incorporating fluorinated and hydroxylated groups into the pyridine core, researchers can fine-tune the compound's binding properties to achieve higher selectivity and potency.

Recent studies have demonstrated that fluorinated pyridines can serve as effective scaffolds for developing small-molecule inhibitors with improved pharmacokinetic profiles. For instance, compounds containing fluoromethyl or trifluoromethoxy groups have shown enhanced binding affinity to target kinases due to their ability to form strong hydrogen bonds and π-stacking interactions. Additionally, these substituents can improve metabolic stability by resisting oxidative degradation by cytochrome P450 enzymes.

The hydroxy group in 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid also plays a significant role in modulating its biological activity. Hydroxyl groups are known to participate in hydrogen bonding interactions with both protein and nucleic acid targets. This property can be exploited to enhance binding affinity or to modulate enzyme activity through allosteric mechanisms. Furthermore, hydroxylated compounds often exhibit greater solubility in water-based environments, which can improve their bioavailability and reduce systemic toxicity.

In addition to its potential as a kinase inhibitor, 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid may also find applications in other therapeutic areas. For example, its structural features could make it a valuable intermediate in the synthesis of antiviral or antibacterial agents. The presence of multiple functional groups provides numerous opportunities for chemical modification, allowing researchers to tailor the compound's properties for specific biological targets.

The synthesis of 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid presents several challenges due to the complexity of its molecular structure. However, advances in synthetic chemistry have made it possible to access such compounds with high efficiency and purity. Modern techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have enabled the precise introduction of fluorinated and hydroxylated groups into organic molecules. These methods are crucial for achieving the desired regioselectivity and stereoselectivity during synthesis.

The pharmacological evaluation of 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid has only just begun, but preliminary data suggest that it exhibits promising biological activity. In vitro studies have shown that this compound interacts with several kinases with high selectivity, making it a potential lead compound for further development. Additionally, its structural features suggest that it may have favorable pharmacokinetic properties, including good solubility and metabolic stability.

As research continues to uncover new applications for fluorinated pyridines, compounds like 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1806268-16-5) are likely to play an increasingly important role in drug discovery and development. Their unique structural features offer a rich foundation for designing molecules with enhanced biological activity and improved pharmacokinetic profiles. By leveraging cutting-edge synthetic methods and pharmacological evaluations, researchers can harness the full potential of these versatile compounds.